Cas no 655253-70-6 (Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester)
655253-70-6 structure
Product Name:Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester
CAS No:655253-70-6
MF:C8H6N2O2S
MW:194.210440158844
CID:1689320
PubChem ID:17965832
Update Time:2025-04-21
Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester
- DTXSID201203881
- CBGFDNNZJYCWCY-UHFFFAOYSA-N
- 655253-70-6
- SCHEMBL4800245
- Methyl thieno[2,3-d]pyrimidine-6-carboxylate
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- Inchi: 1S/C8H6N2O2S/c1-12-8(11)6-2-5-3-9-4-10-7(5)13-6/h2-4H,1H3
- InChI Key: CBGFDNNZJYCWCY-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC2=CN=CN=C12
Computed Properties
- Exact Mass: 194.01508
- Monoisotopic Mass: 194.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 52.08
Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
655253-70-6 (Thieno[2,3-d]pyrimidine-6-carboxylic acid, methyl ester) Related Products
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